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Compound of Interest

Compound Name: Tween 65

Cat. No.: B1164928 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on troubleshooting emulsion instability when using Tween 65. The

information is presented in a question-and-answer format to directly address common issues

encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Tween 65 and why is it used as an emulsifier?

Tween 65, also known as Polysorbate 65, is a nonionic surfactant and a member of the

polysorbate family.[1][2] It is chemically known as polyoxyethylene (20) sorbitan tristearate.[2]

[3] Its molecular structure consists of a sorbitan esterified with stearic acid and further reacted

with approximately 20 molecules of ethylene oxide.[1][4] This structure gives it both water-

loving (hydrophilic) and oil-loving (lipophilic) properties, making it an effective emulsifier for

creating stable oil-in-water (O/W) emulsions.[1][4][5]

Q2: What are the key physicochemical properties of Tween 65?

Understanding the properties of Tween 65 is crucial for troubleshooting. Key parameters are

summarized in the table below.
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Property Value Significance

HLB Value 10.5[1][2][4][6]

Indicates its suitability for

forming oil-in-water (O/W)

emulsions.[1] It is often used in

combination with a low-HLB

emulsifier like Span 65 for

enhanced stability.[1][4][7]

Chemical Name
Polyoxyethylene (20) sorbitan

tristearate[2][3]

Describes its chemical

structure, which is key to its

function.

Appearance Yellow-waxy solid[1][2][6]

Its physical form at room

temperature is important for

handling and formulation.

Solubility

Soluble in ethanol,

isopropanol, and mineral oil.

Dispersible in water.[1][2][6]

Determines how it should be

incorporated into the oil and

water phases of an emulsion.

Critical Micelle Concentration

(CMC)

Approximately 0.0167 mM at

298K[8][9][10]

The concentration above

which Tween 65 molecules

self-assemble into micelles.

Operating above the CMC is

generally required for stable

emulsification.[11]

Q3: What are the common signs of emulsion instability?

Emulsion instability can manifest in several ways:

Creaming or Sedimentation: The rising of the dispersed phase to the top (creaming) or

settling to the bottom (sedimentation). This is often reversible by shaking.[12]

Flocculation: The clumping of dispersed droplets without merging. This can also be

reversible.[12]
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Coalescence: The irreversible merging of small droplets into larger ones, eventually leading

to complete phase separation.[12]

Phase Inversion: The emulsion switches from O/W to W/O, or vice versa.[13]

Breaking: Complete and irreversible separation of the oil and water phases.[14]

Troubleshooting Guide
Problem: My emulsion is separating shortly after preparation (Coalescence/Breaking).
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Potential Cause Troubleshooting Action

Incorrect Tween 65 Concentration

Ensure the concentration of Tween 65 is above

its Critical Micelle Concentration (CMC) to allow

for micelle formation and effective

emulsification.[11] Experiment with slightly

higher concentrations to provide a more robust

stabilizing layer around the oil droplets.

Inappropriate HLB Value

While Tween 65 has an HLB of 10.5, your

specific oil phase may require a different HLB

for optimal stability. Consider blending Tween 65

with a lower HLB emulsifier, such as Span 65, to

achieve the required HLB of your oil phase.[1][4]

[7]

Improper Homogenization

The energy input during emulsification is critical

for reducing droplet size. Insufficient

homogenization can lead to large droplets that

are more prone to coalescence.[12] Utilize high-

shear mixers or microfluidizers to achieve a

smaller and more uniform droplet size

distribution.

pH or Electrolyte Sensitivity

Although nonionic surfactants like Tween 65 are

generally less sensitive to pH and electrolytes

than ionic surfactants, high concentrations of

salts can sometimes "salt out" the surfactant,

reducing its effectiveness. Evaluate the pH and

ionic strength of your aqueous phase. If high,

consider desalination or using a more salt-

tolerant co-surfactant.

Problem: I'm observing creaming in my emulsion.
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Potential Cause Troubleshooting Action

Low Viscosity of the Continuous Phase

A low viscosity aqueous phase allows oil

droplets to move more freely and cream faster.

Increase the viscosity of the continuous phase

by adding a thickening agent or rheology

modifier (e.g., xanthan gum, carbomer).[12][14]

Large Droplet Size

Larger droplets have a greater tendency to rise

due to buoyancy. Improve your homogenization

process to reduce the average droplet size.[12]

Experimental Protocols
Protocol 1: Emulsion Preparation via High-Shear Homogenization

Phase Preparation:

Prepare the oil phase by dissolving any oil-soluble components in the oil.

Prepare the aqueous phase by dissolving Tween 65 and any other water-soluble

components in water. Gentle heating can aid in the dissolution of Tween 65.

Pre-Emulsion Formation:

Slowly add the oil phase to the aqueous phase while mixing with a standard overhead

stirrer. This creates a coarse pre-emulsion.

Homogenization:

Subject the pre-emulsion to high-shear homogenization using a rotor-stator homogenizer

or a microfluidizer. The duration and intensity of homogenization should be optimized for

the specific formulation.

Cooling:

If the process involves heating, allow the emulsion to cool to room temperature while

stirring gently.
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Protocol 2: Emulsion Stability Assessment

Visual Observation:

Store the emulsion in a transparent container at various temperatures (e.g., 4°C, 25°C,

40°C).

Visually inspect for signs of instability such as creaming, flocculation, coalescence, and

phase separation at regular intervals (e.g., 24 hours, 1 week, 1 month).

Droplet Size Analysis:

Use techniques like dynamic light scattering (DLS) or laser diffraction to measure the

mean droplet size and size distribution of the emulsion over time. An increase in the mean

droplet size is indicative of coalescence.

Zeta Potential Measurement:

While Tween 65 is nonionic, measuring the zeta potential can provide insights into the

surface charge of the droplets, which can be influenced by the adsorption of other charged

molecules. A high absolute zeta potential (typically > |30| mV) suggests good electrostatic

stability.

Accelerated Stability Testing (Centrifugation):

Centrifuge the emulsion at a specific speed and for a set duration. The separation of

phases under centrifugal force can predict the long-term stability of the emulsion.[14]

Visual Guides
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Caption: The HLB scale and the position of Tween 65.
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Caption: General workflow for emulsion preparation and testing.
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Caption: Decision tree for troubleshooting common emulsion instabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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